A rapidly self-assembling soft-brush DNA hydrogel based on RCA products†
Chemical Communications Pub Date: 2019-04-12 DOI: 10.1039/C9CC01022J
Abstract
A rapid self-assembly strategy was developed for fabricating a novel soft-brush DNA hydrogel in one minute by introducing a pair of L-type probes into the RCA products. The L-type probes with universality achieved a controllable size and morphology of the DNA hydrogel, providing deeper insight into variability and probability in functional biomaterials.
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